2-(chloromethyl)-5-(2,5-dichlorophenyl)-1,3-oxazole
Overview
Description
2-(Chloromethyl)-5-(2,5-dichlorophenyl)-1,3-oxazole, commonly known as CMOD, is a heterocyclic compound with a wide range of applications in scientific research. It is a versatile molecule that can be used to synthesize a variety of compounds, and it has been used in many areas of research, including drug discovery, chemical synthesis, and biochemistry.
Scientific Research Applications
CMOD has a wide range of applications in scientific research. It has been used as a tool for drug discovery, as it can be used to synthesize a variety of compounds with different biological activities. It has also been used in chemical synthesis, as it can be used to synthesize a variety of compounds with different structures. In addition, CMOD has been used in biochemistry, as it can be used to study the structure and function of proteins and other molecules.
Mechanism of Action
The mechanism of action of CMOD is not well understood. However, it is believed that the compound can interact with proteins and other molecules in the body, resulting in a variety of biological effects. For example, CMOD has been shown to interact with the enzyme cyclooxygenase-2, resulting in the inhibition of the enzyme’s activity. In addition, CMOD has been shown to interact with other proteins and enzymes, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
CMOD has been shown to have a variety of biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2, resulting in the inhibition of inflammation. In addition, CMOD has been shown to inhibit the activity of other enzymes, including lipoxygenase and cyclooxygenase-1, resulting in the inhibition of the production of inflammatory mediators. In addition, CMOD has been shown to interact with other proteins and enzymes, resulting in a variety of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The use of CMOD in laboratory experiments has a number of advantages. First, the compound is relatively easy to synthesize, making it a useful tool for chemical synthesis. Second, the compound is highly versatile, making it useful for a variety of applications. Third, the compound is relatively stable, making it suitable for long-term storage. However, the use of CMOD in laboratory experiments also has some limitations. First, the compound is relatively expensive, making it difficult to use in large-scale experiments. Second, the compound is toxic, making it unsuitable for use in experiments involving humans or animals.
Future Directions
There are a number of potential future directions for the use of CMOD in scientific research. First, the compound could be used to develop new drugs or treatments for a variety of diseases. Second, the compound could be used to study the structure and function of proteins and other molecules. Third, the compound could be used to develop new methods for chemical synthesis. Fourth, the compound could be used to study the biochemical and physiological effects of other compounds. Fifth, the compound could be used to develop new methods for drug delivery. Finally, the compound could be used to study the effects of environmental toxins on human health.
Synthesis Methods
CMOD can be synthesized using a variety of methods, including the Grignard reaction, the Wittig reaction, and the Curtius rearrangement. The Grignard reaction is a simple and efficient method for synthesizing CMOD, and it involves the reaction of a Grignard reagent with an appropriate acid chloride. The Wittig reaction is a more complex and time-consuming method, but it is useful for synthesizing compounds with more complex structures. The Curtius rearrangement is a versatile method for synthesizing CMOD and other heterocyclic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(chloromethyl)-5-(2,5-dichlorophenyl)-1,3-oxazole involves the reaction of 2,5-dichlorophenylacetic acid with thionyl chloride to form 2,5-dichlorophenylacetyl chloride. This intermediate is then reacted with 2-amino-2-methyl-1-propanol to form the corresponding amide. The amide is then cyclized with phosphorus oxychloride to form the oxazole ring. Finally, the chloromethyl group is introduced using chloromethyl methyl ether and a base such as sodium hydride.", "Starting Materials": [ "2,5-dichlorophenylacetic acid", "thionyl chloride", "2-amino-2-methyl-1-propanol", "phosphorus oxychloride", "chloromethyl methyl ether", "sodium hydride" ], "Reaction": [ "2,5-dichlorophenylacetic acid + thionyl chloride -> 2,5-dichlorophenylacetyl chloride", "2,5-dichlorophenylacetyl chloride + 2-amino-2-methyl-1-propanol -> amide intermediate", "amide intermediate + phosphorus oxychloride -> oxazole intermediate", "oxazole intermediate + chloromethyl methyl ether + sodium hydride -> 2-(chloromethyl)-5-(2,5-dichlorophenyl)-1,3-oxazole" ] } | |
CAS RN |
1094382-38-3 |
Product Name |
2-(chloromethyl)-5-(2,5-dichlorophenyl)-1,3-oxazole |
Molecular Formula |
C10H6Cl3NO |
Molecular Weight |
262.5 |
Purity |
95 |
Origin of Product |
United States |
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